Cas no 1396815-10-3 (N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methoxybenzene-1-sulfonamide)

• Product Name: N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methoxybenzene-1-sulfonamide
• CAS No: 1396815-10-3
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• CID: 5400429
• Update Time: 2025-05-20

N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methoxybenzenesulfonamide
• N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methoxybenzene-1-sulfonamide

• Inchi： 1S/C13H15NO5S/c1-18-11-3-2-4-12(7-11)20(16,17)14-8-13(15)10-5-6-19-9-10/h2-7,9,13-15H,8H2,1H3
• InChI Key： MIQOJFITCWJSAN-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=COC=2)O)(=O)=O)=CC=CC(OC)=C1

Additional information on N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methoxybenzene-1-sulfonamide

Professional Introduction to N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide (CAS No. 1396815-10-3)

N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide is a specialized organic compound with significant potential in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1396815-10-3, has garnered attention due to its unique structural properties and its potential applications in medicinal chemistry. The presence of both furan and benzene moieties, combined with functional groups such as hydroxyl and methoxy, makes this molecule a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The structural framework of N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide incorporates several key features that contribute to its chemical reactivity and biological relevance. The furan ring, known for its electron-deficient nature, can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This property is particularly valuable in the design of metal-based drug candidates, where the furan moiety can serve as a ligand for metal complexes. Additionally, the hydroxyl group attached to the furan ring introduces polarity and hydrogen bonding capabilities, enhancing the compound's solubility and interaction with biological targets.

The benzene ring in the molecule is substituted with a methoxy group at the 3-position and a sulfonamide group at the 1-position. The methoxy group is an electron-donating aromatic substituent that can influence the electronic properties of the benzene ring, making it more susceptible to electrophilic aromatic substitution reactions. On the other hand, the sulfonamide group is a well-known pharmacophore that is frequently found in active pharmaceutical ingredients (APIs) due to its ability to enhance binding affinity and metabolic stability. The combination of these functional groups makes N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides have been widely used in medicine due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups into sulfonamide structures can lead to enhanced biological activity and improved pharmacokinetic profiles. For instance, studies have shown that sulfonamides containing heterocyclic moieties such as furan can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways.

The synthesis of N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a furfuryl alcohol derivative, which is then reacted with a suitable sulfonating agent to introduce the sulfonamide functionality. Subsequent modifications, such as etherification or alkylation, are performed to achieve the desired structure. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and flow chemistry, can be employed to improve efficiency and scalability.

The chemical properties of N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide have been thoroughly characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, functional groups, and purity of the compound. Additionally, computational chemistry methods such as density functional theory (DFT) have been used to predict the electronic properties and reactivity of the molecule.

Beyond its synthetic significance, N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide has shown potential in various biological assays. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The hydroxyl group on the furan ring can interact with hydrophobic pockets on enzyme active sites, while the sulfonamide group can form hydrogen bonds with polar residues. These interactions may lead to potent inhibition of target enzymes and subsequent modulation of disease pathways.

The pharmacokinetic properties of N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide are also of great interest. Factors such as solubility, bioavailability, metabolic stability, and excretion routes play crucial roles in determining the compound's efficacy as a drug candidate. Studies have shown that modifications to sulfonamide structures can significantly impact these pharmacokinetic parameters. For example, increasing solubility through hydrogen bonding or reducing metabolic clearance can enhance drug delivery and therapeutic effect.

In conclusion, N-[2-(furan-3-yl-2-hydroxyethyl)]-3-methoxybenzene-1-sulfonamide is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile candidate for further exploration in synthetic chemistry and drug discovery. The combination of a furan ring with functional groups such as hydroxyl and methoxy provides opportunities for diverse chemical reactions and biological interactions. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.